N-[(3-chloro-4-fluorophenyl)carbamothioyl]cyclohexanecarboxamide

• IUPAC Name: N-[(3-chloro-4-fluorophenyl)carbamothioyl]cyclohexanecarboxamide
• InChI: InChI=1S/C14H16ClFN2OS/c15-11-8-10(6-7-12(11)16)17-14(20)18-13(19)9-4-2-1-3-5-9/h6-9H,1-5H2,(H2,17,18,19,20)
• InChI Key: HBPYDFFDQWCOOM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NC(=S)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C14H16ClFN2OS
• Molecular Weight: 314.8 g/mol

Description

N-[(3-chloro-4-fluorophenyl)carbamothioyl]cyclohexanecarboxamide is a synthetic organic compound characterized by the presence of a chlorinated and fluorinated phenyl ring, a carbamothioyl group, and a cyclohexanecarboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3-chloro-4-fluorophenyl)carbamothioyl]cyclohexanecarboxamide typically involves the reaction of 3-chloro-4-fluoroaniline with cyclohexanecarboxylic acid chloride in the presence of a base, such as triethylamine, to form the corresponding amide. This intermediate is then treated with thiophosgene to introduce the carbamothioyl group .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully controlled to minimize impurities and maximize the efficiency of the process .

Chemical Reactions Analysis

Types of Reactions

N-[(3-chloro-4-fluorophenyl)carbamothioyl]cyclohexanecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbamothioyl group to a thiol or thioether.

Substitution: The chlorinated and fluorinated phenyl ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols and thioethers.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[(3-chloro-4-fluorophenyl)carbamothioyl]cyclohexanecarboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials with specific properties, such as enhanced durability or chemical resistance.

Mechanism of Action

The mechanism of action of N-[(3-chloro-4-fluorophenyl)carbamothioyl]cyclohexanecarboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to various biological effects, including the inhibition of cell proliferation or the reduction of inflammation .

Comparison with Similar Compounds

Similar Compounds

N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine: Similar structure but contains a thiazole ring instead of a cyclohexane ring.

3-chloro-4-fluorophenyl-3,4-dichlorophenyl substituted thiocarbamide: Contains additional chlorine atoms and a different substitution pattern.

Uniqueness

N-[(3-chloro-4-fluorophenyl)carbamothioyl]cyclohexanecarboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of both chlorine and fluorine atoms enhances its reactivity and potential for various applications .